5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid

• CAS No.: 850859-63-1
• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• IUPAC Name: 5-[5-(1-hydroxynonyl)oxolan-2-yl]pentanoic acid
• InChI: InChI=1S/C18H34O4/c1-2-3-4-5-6-7-11-16(19)17-14-13-15(22-17)10-8-9-12-18(20)21/h15-17,19H,2-14H2,1H3,(H,20,21)
• InChI Key: XAYWWYNAKCODPX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C1CCC(O1)CCCCC(=O)O)O

Description

5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid is a complex organic compound with a unique structure that includes a hydroxynonyl group and an oxolan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid typically involves multiple steps, starting from readily available precursorsSpecific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug precursor or active pharmaceutical ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid involves its interaction with specific molecular targets and pathways. The hydroxyl and oxolan groups play a crucial role in its binding affinity and reactivity. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 5-[(2S,5R)-5-[(1R)-1-hydroxynonyl]oxolan-2-yl]pentanoic acid
• 2-[3,4-Dihydroxy-2-Hydroxymethyl-5-(2-Hydroxy-Nonyl)-Tetrahydro-Furan-2-Yloxy]-6-Hydroxymethyl-Tetra Hydro-Pyran-3,4,5-Triol

Uniqueness

5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid is unique due to its specific structural features, including the combination of a hydroxynonyl group and an oxolan ring. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications .